(2S)-2-(4-Ethoxyphenyl)propan-1-amine

• IUPAC Name: (2S)-2-(4-ethoxyphenyl)propan-1-amine
• InChI: InChI=1S/C11H17NO/c1-3-13-11-6-4-10(5-7-11)9(2)8-12/h4-7,9H,3,8,12H2,1-2H3/t9-/m1/s1
• InChI Key: BWUGGEFYBPRBJI-SECBINFHSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)CN
• Isomeric SMILES: CCOC1=CC=C(C=C1)[C@H](C)CN
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol

Description

(2S)-2-(4-Ethoxyphenyl)propan-1-amine, also known as 4-Ethoxyamphetamine (4-EA), is a psychoactive drug that belongs to the amphetamine class. It is a derivative of amphetamine and has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 4-EA involves the inhibition of the reuptake of serotonin and dopamine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which results in an increase in their activity. The exact mechanism of action of 4-EA is still not fully understood and requires further research.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-EA include increased levels of serotonin and dopamine in the brain. This can result in a range of effects such as improved mood, increased motivation, and enhanced cognitive function. However, the long-term effects of 4-EA on the brain and other organs are still not fully understood and require further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-EA in lab experiments is its high affinity for the serotonin and dopamine transporters. This makes it a potential candidate for studying the role of these neurotransmitters in various physiological processes. However, one of the limitations of using 4-EA in lab experiments is its potential for abuse. Therefore, strict regulations and guidelines need to be followed when handling this compound.

Future Directions

There are several future directions for the study of 4-EA. One direction is to further investigate its mechanism of action and its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Another direction is to study the long-term effects of 4-EA on the brain and other organs. Additionally, further research is needed to determine the potential for abuse and the safety of this compound.
In conclusion, 4-EA is a psychoactive drug that has been studied for its potential use in scientific research. It has a high affinity for the serotonin and dopamine transporters, making it a potential candidate for studying the role of these neurotransmitters in various physiological processes. However, its long-term effects on the brain and other organs are still not fully understood and require further research. Strict regulations and guidelines need to be followed when handling this compound due to its potential for abuse.

Synthesis Methods

The synthesis of 4-EA involves the condensation of 4-ethoxyphenylacetone with methylamine. This reaction is catalyzed by a reducing agent such as sodium cyanoborohydride or sodium borohydride. The resulting product is then purified using chromatography techniques. The purity of the final product can be determined using spectroscopic methods such as NMR and mass spectrometry.

Scientific Research Applications

4-EA has been studied for its potential use in scientific research. It has been shown to have a high affinity for the serotonin transporter and the dopamine transporter. This makes it a potential candidate for studying the role of these neurotransmitters in various physiological processes. 4-EA has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.